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Compound of Interest

Compound Name: Ceftazidime pentahydrate

Cat. No.: B7887694

An in-depth examination of the chemical properties, mechanism of action, and analytical
methodologies for the third-generation cephalosporin, ceftazidime pentahydrate. This guide is
intended for researchers, scientists, and drug development professionals, providing key data,
experimental protocols, and a visual representation of its biochemical interactions.

Core Chemical Identifiers and Properties

Ceftazidime pentahydrate is a widely utilized beta-lactam antibiotic with activity against a
broad spectrum of bacteria, particularly Gram-negative organisms.[1]

Identifier Value

CAS Number 78439-06-2[2]

(6R,7R)-7-[[(2Z2)-2-(2-amino-1,3-thiazol-4-yl)-2-
(2-carboxypropan-2-yloxyimino)acetyllJamino]-8-
IUPAC Name 0x0-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-
carboxylate;pentahydrate[3]

Molecular Formula C22H32N6012S52[4]

Molecular Weight 636.65 g/mol [4]

Physicochemical Data
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A summary of the key physicochemical properties of ceftazidime pentahydrate is provided

below, offering insights into its behavior in various experimental and physiological conditions.

Property Value Source

White to cream-coloured
Appearance (5]
powder

Water Solubility Slightly soluble [5]

Soluble in acid, alkali, and
- dimethyl sulfoxide; insoluble in
Solubility [5]
95% ethanol, ethyl acetate,

acetone, chloroform.

Storage Temperature 2-8°C
pKa (Strongest Acidic) 2.82 [6]
pKa (Strongest Basic) 0.72 [6]

Crystallographic Data

The crystalline structure of ceftazidime pentahydrate has been determined, providing a

foundational understanding of its solid-state properties.

Parameter Value
Space Group P212121
a 8.9716 A
b 10.3943 A
c 31.5444 A
o B,y 90.0°
Source:[4]

Mechanism of Action
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Ceftazidime exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[7]
This action is primarily achieved through the targeting of penicillin-binding proteins (PBPS),
which are essential enzymes in the final steps of peptidoglycan synthesis.[6][8] The binding of
ceftazidime to these proteins, particularly PBP3 in Gram-negative bacteria, disrupts the cross-
linking of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis.[5][7]
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Caption: Mechanism of ceftazidime action.

Mechanisms of Bacterial Resistance

The emergence of resistance to ceftazidime is a significant clinical concern. Bacteria have
evolved several mechanisms to counteract the efficacy of this antibiotic.
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Prepare serial dilutions of
ceftazidime in microtiter plate

'

Standardize bacterial
inoculum (0.5 McFarland)

'

Inoculate wells with
bacterial suspension

'

Incubate at 35°C
for 16-20 hours

'

Visually inspect for
bacterial growth

Determine lowest concentration
with no visible growth (MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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